Cas no 144035-34-7 (2-(5-Cyano-1H-indol-3-yl)ethyl-1,1-dimethylethyl Ester Carbamic Acid)

• Product Name: 2-(5-Cyano-1H-indol-3-yl)ethyl-1,1-dimethylethyl Ester Carbamic Acid
• CAS No: 144035-34-7
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 1090111
• PubChem ID: 10469176
• Update Time: 2025-08-03

2-(5-Cyano-1H-indol-3-yl)ethyl-1,1-dimethylethyl Ester Carbamic Acid Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(5-cyano-1H-indol-3-yl)ethyl)carbamate
• [2-(5-Cyano-1H-indol-3-yl)-ethyl]-carbamic acid tert-butyl ester
• 2-(5-Cyano-1H-indol-3-yl)-ethyl]-carbamic acid tert-butyl ester
• tert-butyl N-[2-(5-cyano-1H-indol-3-yl)ethyl]carbamate
• (2-(5-Cyano-1H-indol-3-yl)ethyl)carbaMic acid tert-butyl ester
• 3-[2-(N-Tert-butyloxycarbonylamino)ethyl]-5-cyano-1H-indole
• N-t-Butoxycarbonyl-2-(5-cyano-1H-indol-3-yl)ethylamine
• DB-362534
• ZQPAILDMANGQJU-UHFFFAOYSA-N
• SCHEMBL2537945
• AM807838
• 144035-34-7
• tert-Butyl(2-(5-cyano-1H-indol-3-yl)ethyl)carbamate
• Carbamic acid, [2-(5-cyano-1H-indol-3-yl)ethyl]-, 1,1-dimethylethyl ester (9CI)
• DTXSID50440477
• 2-(5-Cyano-1H-indol-3-yl)ethyl-1,1-dimethylethyl Ester Carbamic Acid

• Inchi： 1S/C16H19N3O2/c1-16(2,3)21-15(20)18-7-6-12-10-19-14-5-4-11(9-17)8-13(12)14/h4-5,8,10,19H,6-7H2,1-3H3,(H,18,20)
• InChI Key： ZQPAILDMANGQJU-UHFFFAOYSA-N
• SMILES： O(C(NCCC1=CNC2C=CC(C#N)=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 285.14787
• Monoisotopic Mass: 285.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 77.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-(5-Cyano-1H-indol-3-yl)ethyl-1,1-dimethylethyl Ester Carbamic Acid

Carbamic Acid 2-(5-Cyano-1H-indol-3-yl)ethyl-1,1-dimethylethyl Ester: A Comprehensive Overview

The compound with CAS No. 144035-34-7, commonly referred to as 2-(5-Cyano-1H-indol-3-yl)ethyl-1,1-dimethylethyl Ester Carbamic Acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural properties and potential applications in various therapeutic areas. In this article, we will delve into its structure, synthesis, biological activity, and the latest research findings.

Carbamic acid esters are widely studied for their role in protecting groups during organic synthesis. The 2-(5-Cyano-1H-indol-3-yl)ethyl group in this compound adds complexity to its structure, making it a valuable tool in medicinal chemistry. The indole ring system is known for its versatility in binding to various biological targets, while the cyano group introduces electron-withdrawing effects that can modulate the compound's reactivity and pharmacokinetic properties.

Recent studies have highlighted the potential of 2-(5-Cyano-1H-indol-3-yl)ethyl derivatives as inhibitors of specific enzyme targets. For instance, researchers have explored their ability to inhibit histone deacetylases (HDACs), which are crucial in epigenetic regulation and cancer therapy. The carbamic acid ester moiety plays a pivotal role in stabilizing these interactions, making the compound a promising lead for drug development.

The synthesis of 2-(5-Cyano-1H-indol-3-yl)ethyl-1,1-dimethylethyl Ester Carbamic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the indole ring system, introduction of the cyano group via cyanation reactions, and subsequent esterification to form the carbamic acid derivative. These steps require precise control over reaction conditions to ensure high yields and purity.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm its molecular formula and structural integrity. Additionally, computational chemistry methods have been employed to predict its binding affinities to various biological targets, further underscoring its potential as a therapeutic agent.

In terms of biological activity, 2-(5-Cyano-1H-indol-3-yl)ethyl derivatives have shown promising results in preclinical studies. They exhibit selective inhibition against certain kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. The carbamic acid ester group contributes to improved solubility and bioavailability, making it an attractive candidate for further development.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of this compound while maintaining its efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its therapeutic potential. Furthermore, the exploration of novel synthetic routes could pave the way for large-scale production and clinical trials.

In conclusion, Carbamic Acid 2-(5-Cyano-1H-indol-3-yl)ethyl-1,1-dimethylethyl Ester represents a cutting-edge molecule with significant implications for drug discovery. Its unique structure, combined with advanced synthetic methodologies and biological activity profiles, positions it as a key player in the development of innovative therapeutic agents.